![molecular formula C8H7BrClF2N3 B6276280 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide CAS No. 2763780-46-5](/img/no-structure.png)
6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide
Overview
Description
6-Chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide (6-CFMIP-HBr) is an organic compound belonging to the class of heterocyclic compounds. It is a white solid that is soluble in water and other organic solvents. This compound is used in a wide range of scientific research applications, such as in the synthesis of drugs and other compounds, as a catalyst in organic reactions, and in biochemistry and physiological studies.
Scientific Research Applications
6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide has several scientific research applications. It is used as a catalyst in organic reactions, such as the synthesis of drugs and other compounds. It is also used in biochemistry and physiological studies, as it has been found to have an inhibitory effect on certain enzyme activities. In addition, 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide has been used to study the effect of reactive oxygen species on cellular processes.
Mechanism of Action
The mechanism of action of 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide is not fully understood. However, it is believed that the compound binds to certain enzymes and inhibits their activity. This inhibition is thought to be due to the compound's ability to form an intramolecular hydrogen bond with the enzyme's active site. This hydrogen bond disrupts the enzyme's catalytic activity, leading to the inhibition of the enzyme's function.
Biochemical and Physiological Effects
6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide has been found to have an inhibitory effect on certain enzyme activities. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide has been found to inhibit the activity of the enzyme tyrosinase, which is involved in the synthesis of melanin. This inhibition of tyrosinase could potentially be used to treat certain skin conditions, such as vitiligo.
Advantages and Limitations for Lab Experiments
The use of 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide in laboratory experiments has several advantages. The compound is relatively inexpensive and can be easily synthesized in a two-step reaction. In addition, the compound is soluble in water and other organic solvents, making it easy to use in various experiments. However, the compound has some limitations. It has a low solubility in organic solvents, which can make it difficult to use in certain experiments. In addition, the compound is not very stable and can easily decompose in the presence of light or heat.
Future Directions
The use of 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide in scientific research is still in its early stages, and there are many potential future directions. For example, further research could be conducted to explore the compound's potential as an inhibitor of other enzymes. In addition, the compound could be used to study the effect of reactive oxygen species on cellular processes, as well as the effect of the compound on other biochemical and physiological processes. Finally, the compound could be used to synthesize new drugs or other compounds, as well as to study drug metabolism and pharmacokinetics.
Synthesis Methods
6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide can be synthesized by a simple two-step reaction. The first step involves the reaction of 6-chloro-2-methylimidazo[1,2-a]pyrazine with difluoromethylmagnesium bromide in anhydrous tetrahydrofuran (THF) at room temperature. The reaction yields an intermediate 6-CFMIP-MgBr, which is then reacted with hydrobromic acid to form 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide. The reaction can be monitored by thin-layer chromatography (TLC) to ensure complete conversion of the intermediate to the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide involves the reaction of 2-methylimidazo[1,2-a]pyrazine with difluoromethyl chloride and hydrobromic acid, followed by chlorination.", "Starting Materials": [ "2-methylimidazo[1,2-a]pyrazine", "difluoromethyl chloride", "hydrobromic acid" ], "Reaction": [ "Step 1: 2-methylimidazo[1,2-a]pyrazine is reacted with difluoromethyl chloride in the presence of a base such as potassium carbonate to form 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine.", "Step 2: The resulting product from step 1 is then reacted with hydrobromic acid to form the hydrobromide salt of 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine.", "Step 3: Finally, the hydrobromide salt is chlorinated using a chlorinating agent such as thionyl chloride to form the desired compound, 6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide." ] } | |
CAS RN |
2763780-46-5 |
Product Name |
6-chloro-8-(difluoromethyl)-2-methylimidazo[1,2-a]pyrazine hydrobromide |
Molecular Formula |
C8H7BrClF2N3 |
Molecular Weight |
298.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
